Spiro[1,3-dihydronaphthalene-4,1'-cyclobutane]-2-one

• IUPAC Name: spiro[1,3-dihydronaphthalene-4,1'-cyclobutane]-2-one
• InChI: InChI=1S/C13H14O/c14-11-8-10-4-1-2-5-12(10)13(9-11)6-3-7-13/h1-2,4-5H,3,6-9H2
• InChI Key: ZSMCJEFNTLMLEU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(=O)CC3=CC=CC=C23
• Molecular Formula: C13H14O
• Molecular Weight: 186.25 g/mol

Description

Spiro compounds are organic compounds that have at least two molecular rings with only one common atom. They can be fully carbocyclic (all carbon) or heterocyclic (having one or more non-carbon atom). One common type of spiro compound encountered in educational settings is a heterocyclic one— the acetal formed by reaction of a diol with a cyclic ketone.

Synthesis Analysis

Spiro compounds have been the subject of extensive research due to their unique conformational features and their structural implications on biological systems. Advances in spiro compound synthesis methodologies, including stereoselective synthesis, have been reported.

Molecular Structure Analysis

Defined as a bicycle connected by a single fully-substituted carbon atom, which is not connected by an adjacent atom, spirocycles are inherently highly 3-dimensional structures.

Chemical Reactions Analysis

The reactions leading to the synthesis of spiro compounds are of significant interest. For example, a common type of spiro compound encountered in educational settings is a heterocyclic one— the acetal formed by reaction of a diol with a cyclic ketone.

Physical And Chemical Properties Analysis

The physical and chemical properties of spiro compounds can vary widely depending on their specific structure. They are known for their unique conformational features and their structural implications on biological systems.

Scientific Research Applications

Agrochemicals and Pesticides

EN300-26677627’s structural features make it an interesting candidate for developing environmentally friendly agrochemicals. By modifying its substituents, scientists could design novel herbicides, fungicides, or insecticides with improved efficacy and reduced environmental impact.

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Future Directions

Spiro compounds continue to be a focus of research due to their unique properties and potential applications in various fields, including organic chemistry, biology, and drug discovery.